(Ethoxymethyl)trifluoroboranuide potassium

• Molecular Formula: C3H7BF3KO-
• Molecular Weight: 165.99 g/mol
• InChI: InChI=1S/C3H7BF3O.K/c1-2-8-3-4(5,6)7;/h2-3H2,1H3;/q-1
• InChI Key: IZUFJJUUIRBYKO-UHFFFAOYSA-N
• Canonical SMILES: [B-](COCC)(F)(F)F.[K]

Description

(Ethoxymethyl)trifluoroboranuide potassium is a chemical compound with the molecular formula C3H6BF3KO. It is a member of the organotrifluoroborate family, which are known for their stability and versatility in various chemical reactions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Ethoxymethyl)trifluoroboranuide potassium typically involves the reaction of boronic acids with potassium bifluoride. This reaction forms the trifluoroborate salts, which are then further reacted with ethoxymethyl groups to produce the desired compound . The reaction conditions usually require a controlled environment to ensure the stability of the product.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of high-purity reagents and advanced equipment to maintain the quality and yield of the product. The production is carried out in a moisture- and air-stable environment to prevent any degradation of the compound .

Chemical Reactions Analysis

Types of Reactions

(Ethoxymethyl)trifluoroboranuide potassium undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different products.

Reduction: It can also undergo reduction reactions, often using common reducing agents.

Substitution: The compound is known for its ability to participate in substitution reactions, particularly in the presence of suitable catalysts.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts for substitution reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure optimal yields .

Major Products Formed

The major products formed from these reactions depend on the specific type of reaction and the reagents used. For example, oxidation reactions may yield different boron-containing compounds, while substitution reactions can produce a variety of organoboron derivatives .

Scientific Research Applications

(Ethoxymethyl)trifluoroboranuide potassium has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in various organic synthesis reactions, particularly in Suzuki-Miyaura coupling reactions.

Biology: The compound is used in the development of new biological probes and imaging agents.

Industry: The compound is used in the production of advanced materials and as a catalyst in various industrial processes.

Mechanism of Action

The mechanism of action of (Ethoxymethyl)trifluoroboranuide potassium involves its ability to act as a nucleophile in various chemical reactions. The compound interacts with electrophiles, leading to the formation of new chemical bonds. The molecular targets and pathways involved depend on the specific reaction and the reagents used .

Comparison with Similar Compounds

Similar Compounds

Potassium trifluoroborate: Similar in structure but lacks the ethoxymethyl group.

Potassium phenyltrifluoroborate: Contains a phenyl group instead of an ethoxymethyl group.

Potassium methyltrifluoroborate: Contains a methyl group instead of an ethoxymethyl group.

Uniqueness

(Ethoxymethyl)trifluoroboranuide potassium is unique due to its ethoxymethyl group, which provides additional stability and reactivity compared to other trifluoroborate compounds. This makes it particularly useful in specific chemical reactions and applications .